Cas no 2243514-62-5 (3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)phenyl]propanoic acid)

• Product Name: 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)phenyl]propanoic acid
• CAS No: 2243514-62-5
• MF: C₂₅H₂₃NO₄
• MW: 401.45442700386
• CID: 5975581
• PubChem ID: 165827665
• Update Time: 2025-05-20

3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)phenyl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6492544
• 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)phenyl]propanoic acid
• 2243514-62-5

• Inchi： 1S/C25H23NO4/c1-26(18-8-6-7-17(15-18)13-14-24(27)28)25(29)30-16-23-21-11-4-2-9-19(21)20-10-3-5-12-22(20)23/h2-12,15,23H,13-14,16H2,1H3,(H,27,28)
• InChI Key： UFLBVILLIYWIJK-UHFFFAOYSA-N
• SMILES： O(C(N(C)C1=CC=CC(CCC(=O)O)=C1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 401.16270821g/mol
• Monoisotopic Mass: 401.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)phenyl]propanoic acid

Professional Introduction to 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)phenyl]propanoic Acid (CAS No. 2243514-62-5)

3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)phenyl]propanoic acid, identified by its CAS number 2243514-62-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit promising properties for drug development, particularly in the context of modulating biological pathways and targeting specific therapeutic applications.

The molecular structure of 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)phenyl]propanoic acid is characterized by its intricate arrangement of functional groups, including a fluorenylmethoxy carbonyl moiety and a methylamino substituent. These features contribute to its unique chemical and biological properties, making it a valuable candidate for further investigation in medicinal chemistry.

In recent years, there has been a growing interest in the development of novel compounds that can interact with biological targets in a highly specific manner. The presence of the fluorenylmethoxy carbonyl group in this molecule suggests potential applications in the design of protease inhibitors, which are crucial for treating various diseases, including cancer and inflammation-related disorders. Protease inhibitors have become a cornerstone of modern pharmacotherapy due to their ability to disrupt key enzymatic processes involved in disease progression.

Moreover, the methylamino group in the structure of 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)phenyl]propanoic acid introduces basicity, which can be exploited for designing molecules that require interaction with acidic biological targets. This feature is particularly relevant in the context of designing kinase inhibitors, which are widely used in the treatment of cancers and other chronic diseases. The combination of these functional groups makes this compound a versatile tool for drug discovery and development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mode of interaction between such compounds and their biological targets with unprecedented accuracy. These computational tools have been instrumental in optimizing the structure of 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)phenyl]propanoic acid to enhance its pharmacological properties. For instance, virtual screening techniques have been used to identify potential binding sites on target proteins, allowing for the design of more effective inhibitors.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The fluorenylmethoxy carbonyl group is typically introduced through a process known as esterification, which involves the reaction of a carboxylic acid derivative with a suitable alcohol under acidic conditions. The subsequent introduction of the methylamino group is achieved through reductive amination or other analogous methods. These synthetic strategies highlight the importance of well-established chemical methodologies in the preparation of complex molecules like 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)phenyl]propanoic acid.

In addition to its potential therapeutic applications, this compound has also been studied for its role in chemical biology research. By serving as a scaffold for drug discovery, it provides researchers with a platform to explore new chemical space and develop innovative strategies for targeting diseases. The fluorenylmethoxy carbonyl group, in particular, has been shown to enhance the solubility and bioavailability of drug candidates, making it an attractive feature for medicinal chemists.

The biological activity of 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)phenyl]propanoic acid has been evaluated through various in vitro assays. These studies have revealed promising results regarding its ability to inhibit specific enzymes and modulate signaling pathways relevant to human health. For example, preliminary data suggest that this compound may exhibit inhibitory effects on certain proteases and kinases, which are implicated in cancer cell proliferation and survival.

The development of novel drug candidates often involves rigorous testing to assess their safety and efficacy before they can be translated into clinical use. Preclinical studies are conducted to evaluate the pharmacokinetic properties, toxicity profiles, and therapeutic potential of compounds like 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)phenyl]propanoic acid. These studies provide critical insights into how the compound behaves within living systems and help determine its potential as a viable therapeutic agent.

The integration of cutting-edge technologies such as high-throughput screening (HTS), CRISPR-Cas9 gene editing, and next-generation sequencing has revolutionized the drug discovery process. These advancements have allowed researchers to identify new targets and develop more targeted therapies with greater efficiency. The study of compounds like 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)phenyl]propanoic acid within this context underscores their importance in advancing our understanding of disease mechanisms and developing innovative treatments.

In conclusion, 3-[3-{[(SH-fluoren)^-9-yl)methoxy]carbonyl}(S-methylamino)phenyl]propanoic acid (CAS No. 2243514-62-5) represents a significant advancement in pharmaceutical chemistry with broad applications in drug development and biochemistry research. Its unique molecular structure and functional groups make it a promising candidate for further investigation into various therapeutic areas. As research continues to uncover new biological targets and develop innovative methodologies for drug discovery, compounds like this will play an increasingly important role in addressing some of humanity's most pressing health challenges.